[2-cyano-2-[7-(dicyanomethylidene)-4,4a,5,6-tetrahydro-3H-naphthalen-2-yl]ethenylidene]azanide;tetramethylazanium

• IUPAC Name: [2-cyano-2-[7-(dicyanomethylidene)-4,4a,5,6-tetrahydro-3H-naphthalen-2-yl]ethenylidene]azanide;tetramethylazanium
• InChI: InChI=1S/C16H11N4.C4H12N/c17-7-15(8-18)12-3-1-11-2-4-13(6-14(11)5-12)16(9-19)10-20;1-5(2,3)4/h5-6,11H,1-4H2;1-4H3/q-1;+1
• InChI Key: BLMLNUDMCSELMJ-UHFFFAOYSA-N
• Canonical SMILES: C[N+](C)(C)C.C1CC(=CC2=CC(=C(C#N)C#N)CCC21)C(=C=[N-])C#N
• Molecular Formula: C20H23N5
• Molecular Weight: 333.4 g/mol
• CAS No.: 121477-87-0

Description

[2-cyano-2-[7-(dicyanomethylidene)-4,4a,5,6-tetrahydro-3H-naphthalen-2-yl]ethenylidene]azanide;tetramethylazanium is a complex organic compound known for its unique chemical structure and properties. This compound is characterized by the presence of a methanaminium ion paired with a dicyanomethylene-substituted naphthalene derivative. It is used in various scientific research applications due to its distinctive reactivity and potential utility in different fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methanaminium, N,N,N-trimethyl-, salt with [7-(dicyanomethylene)-3,4,4A,5,6,7-hexahydro-2-naphthalenyl]propanedinitrile typically involves the reaction of N,N,N-trimethylmethanaminium with a dicyanomethylene-substituted naphthalene derivative. The reaction is carried out under controlled conditions to ensure the formation of the desired salt. Specific details on the reaction conditions, such as temperature, solvent, and catalysts, are crucial for optimizing the yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings but with adjustments to accommodate larger volumes and ensure consistent quality. The process may include steps such as purification, crystallization, and drying to obtain the final product in a usable form .

Chemical Reactions Analysis

Types of Reactions

Methanaminium, N,N,N-trimethyl-, salt with [7-(dicyanomethylene)-3,4,4A,5,6,7-hexahydro-2-naphthalenyl]propanedinitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can alter the chemical structure, leading to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

Methanaminium, N,N,N-trimethyl-, salt with [7-(dicyanomethylene)-3,4,4A,5,6,7-hexahydro-2-naphthalenyl]propanedinitrile has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of other complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a component in drug development.

Industry: Utilized in the production of specialized materials and as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of Methanaminium, N,N,N-trimethyl-, salt with [7-(dicyanomethylene)-3,4,4A,5,6,7-hexahydro-2-naphthalenyl]propanedinitrile involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biochemical effects. Detailed studies on its molecular targets and pathways are essential to understand its full range of actions .

Comparison with Similar Compounds

Similar Compounds

• Methanaminium, 1-carboxy-N,N,N-trimethyl-, hydrate (1:1)
• Methanaminium, N,N,N-trimethyl-, carbonate (1:1)
• Methanaminium, N,N,N-trimethyl-, (tribromide) (1:1)

Uniqueness

Methanaminium, N,N,N-trimethyl-, salt with [7-(dicyanomethylene)-3,4,4A,5,6,7-hexahydro-2-naphthalenyl]propanedinitrile is unique due to its specific chemical structure, which imparts distinct reactivity and properties compared to other similar compounds.